N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide

• Molecular Formula: C24H29N5O2S
• Molecular Weight: 451.6 g/mol
• IUPAC Name: N-[1-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]ethyl]-4-methylbenzamide
• InChI: InChI=1S/C24H29N5O2S/c1-6-29-22(18(5)25-23(31)19-10-7-15(2)8-11-19)27-28-24(29)32-14-21(30)26-20-12-9-16(3)13-17(20)4/h7-13,18H,6,14H2,1-5H3,(H,25,31)(H,26,30)
• InChI Key: XJZYVHNWRZQUMA-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)C)C)C(C)NC(=O)C3=CC=C(C=C3)C

Description

N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide is a chemical compound that belongs to the class of 1,2,4-triazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology. The purpose of

Mechanism of Action

The mechanism of action of N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as DNA topoisomerases and dihydrofolate reductase, which are essential for the growth and replication of cancer cells and microorganisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide have been extensively studied. It has been shown to inhibit the growth and replication of cancer cells, microorganisms, and parasites. Additionally, it has been shown to modulate the immune system and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide in lab experiments include its broad-spectrum antimicrobial and antiparasitic activities, as well as its potential anticancer properties. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide. These include further studies to understand its mechanism of action, as well as its potential applications in the treatment of various diseases. Additionally, future studies could focus on developing more potent derivatives of N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide with reduced toxicity and improved pharmacokinetic properties.

Synthesis Methods

The synthesis of N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide involves the reaction of 2-[(2,4-dimethylphenyl)amino]-2-oxoethyl)thioacetic acid with 4-methylbenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with ethyl 5-amino-1,2,4-triazole-3-carboxylate to yield N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide.

Scientific Research Applications

N-{1-[5-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-4-methylbenzamide has been studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology. It has been shown to exhibit antimicrobial, antifungal, and antiparasitic activities. Additionally, it has been studied for its potential anticancer properties.